Cas no 6217-54-5 (Docosahexaenoic acid)

• Product Name: Docosahexaenoic acid
• CAS No: 6217-54-5
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• MDL: MFCD00065722
• CID: 46504
• PubChem ID: 329798675
• Update Time: 2025-11-26

Docosahexaenoic acid Chemical and Physical Properties

Names and Identifiers

• cis-Docosa-4,7,10,13,16,19-hexaenoic acid
• Docosahexaenoicacid,97
• cis-4,7,10,13,16,19-docosahexaenoic*acid
• cis-4,7,13,16,19-Docosahexaenoic acid (stabilized with vitamine E)
• Docosahexaenoic acid
• Doconexent
• DHA
• cis-4,7,10,13,16,19-Docosahexaenoic Acid
• Cervonic Acid
• 4,7,10,13,16,19-Docosahexaenoic acid
• 4,7,10,13,16,19-Docosahexaenoic acid (all-cis)
• DOCOSAHEXAENOIC ACID(DHA)(AS) PrintBack
• 4Z,7Z,10Z,13Z,16Z,19Z-DHA
• Cervicarcin,hemihydrate
• docosahexenoic acid
• all-cis-DHA
• Doconexento
• Doconexentum
• Doxonexent
• Docosahexaenoate
• AquaGrow Advantage
• all-Z-Docosahexaenoic acid
• Martek DHA HM
• Ropufa 60
• (4Z,7Z,10Z,13Z,16Z,19Z)-Docosahexaenoic acid
• Docosahexaenoic acid (all-Z)
• ZAD9OKH9JC
• DOC
• DHA oil
• Schizochytrium Powder
• DHA algal oil
• Docosaherxaenoic Acid ( DHA) Powder
• Feed Additives - Docosaherxaenoic Acid (DHA) (Coating)
• BDBM50210259
• HMS1791A20
• CCG-207958
• DOCOSAHEXAENOIC ACID [MART.]
• Doconexento [INN-Spanish]
• Q423345
• DTXSID401018161
• CHEMBL367149
• HMS3402A20
• Algal DHA
• DOCOSAHEXAENOIC ACID [MI]
• NCGC00161345-02
• SR-05000002130-4
• 4-cis,7-cis,10-cis,13-cis,16-cis,19-cis-Docosahexaenoic acid
• DOCOSAHEXAENOIC ACID [INCI]
• BP-29833
• 6217-54-5
• 4,7,10,13,16,19-Docosahexaenoic acid, (4Z,7Z,10Z,13Z,16Z,19Z)-
• Monolife 50
• S6454
• WesNatal DHA Complete
• KL-0761
• cis-4,7,10,13,16,19-Docosahexanoate
• DHA-[21,21,22,22,22-d5]
• SR-05000002130
• FA(22:6(4Z,7Z,10Z,13Z,16Z,19Z))
• 4,7,10,13,16,19-Docosahexaenoic acid, (4Z,7Z,10Z,13Z,16Z,19Z)- (9CI)
• BRD-K39965020-001-02-6
• Docosahexaenoic acid (c22:6 n3)
• C22H32O2 (cis-4,7,10,13,16,19-docosahexaenoic acid)
• BSPBio_001298
• UNII-ZAD9OKH9JC
• CHEBI:28125
• DOCOSAHEXANOIC ACID
• A320050000
• NCGC00161345-07
• C06429
• (all-Z)-4,7,10,13,16,19-Docosahexaenoic acid
• HMS3649J15
• all cis- Docosahexaenoic acid (cis-DHA)
• 4,7,10,13,16,19-Docosahexaenoic acid, (all-Z)-
• 4,7,10,13,16,19-Docosahexaenoic acid, (all cis)-
• Spectrum5_002062
• 4,7,10,13,16,19-Docosahexaenoate
• CHEBI:36005
• all-cis-docosa-4,7,10,13,16,19-hexaenoic acid
• IDI1_033768
• Tox21_111992
• Doconexentum [INN-Latin]
• DTXCID3020465
• all-cis-4,7,10,13,16,19-Docosahexaenoic acid
• HMS1989A20
• z,z,z,z,z,z-docosa-4,7,10,13,16,19-hexaenoic acid
• Docohexanenoic Acid
• (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4, 7,10,13,16,19-hexaenoic acid
• C22:6n-3,6,9,12,15,18
• NCGC00161345-03
• FA 22:6
• 22:6(n-3)
• 1fdq
• Marinol D 50TG
• CCRIS 7670
• HY-B2167
• OMEGA-3 MARINE TRIGLYCERIDES
• DTXSID5040465
• LMFA01030185
• SCHEMBL19577
• Select-OB Plus DHAPrenatal Supplement Plus DHA
• MFCD00065722
• AKOS015962159
• Cervonate
• docosahexaenoic acid(DHA)
• delta4,7,10,13,16,19-Docosahexaenoic acid
• OBTREX DHA Combo Pack
• CCG-208135
• (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19- hexaenoic acid
• NCGC00161345-05
• cis-4,7,10,13,16,19-Docosahexaenoic acid, 500 mug/mL in ethanol, certified reference material
• HMS1361A20
• Docosaheaenoic-acid
• GTPL1051
• (4Z,7Z,10Z,13Z,16Z,19Z)-4,7,10,13,16,19-Docosahexaenoic acid
• cis-4,7,10,13,16,19-Docosahexanoic acid
• C22:6 (n-3)
• 22:6 n-3
• SR-05000002130-1
• NCGC00161345-04
• (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoic acid
• 4,7,10,13,16,19-Docosahexaenoic acid, (all-Z)- (8CI)
• NCGC00161345-01
• Retriacyl (proposed trade name)
• SMR001881493
• DOCOSAHEXAENOIC ACID (DHA) (C22:6 N3)
• DOCOSAHEXAENOIC ACID [VANDF]
• DOCOSA-4,7,10,13,16,19-HEXAENOIC ACID
• Docosahexanenoic acid
• efalex
• DOCOSAHEXAENOIC ACID [WHO-DD]
• Complete Natal DHA
• Docosahexaenoic acid (6CI)
• BCBcMAP01_000145
• Doconexent [INN]
• all-Z-Docosahexaenoate
• Docosa-4Z,7Z,10Z,13Z,16Z,19Z-hexaenoic Acid (22:6, n-3)
• cis-4,7,10,13,16,19-Docosahexaenoic acid, analytical standard
• CS-6261
• DB03756
• Vitafol-OB Plus DHAPrenatal Supplement Plus DHA
• CAS-6217-54-5
• BML3-B02
• DOCOSAHEXAENOIC ACID [USP-RS]
• Doconexento (INN-Spanish)
• AC-1010
• 4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoic acid
• H10987
• MLS004773950
• 1024594-51-1
• (4Z,7Z,10Z,13Z,16Z, 19Z)-docosa-4,7,10,13,16,19-hexaenoic acid
• 800E8E72-BBF4-46F7-A60B-B8F2B54669C7
• D2226
• AB01563379_01
• DOCOSAHEXAENOIC ACID (22:6 n-3)
• cis-4,7,10,13,16,19-Docosahexaenoic acid, >=98%
• Doconexentum (INN-Latin)
• Obstetrix DHA Combo Pack
• BRD-K39965020-001-09-1
• HXA
• BRD-K39965020-001-12-5

• MDL： MFCD00065722
• Inchi： 1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3,(H,23,24)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-
• InChI Key： MBMBGCFOFBJSGT-KUBAVDMBSA-N
• SMILES： OC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 328.24000
• Monoisotopic Mass: 328.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 37.3
• Molecular Weight: 328.5
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless transparent liquid with fishy smell
• Density: 0.9400
• Melting Point: -44°C
• Boiling Point: 446.7°C at 760 mmHg
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: 1.5030-1.5060
• Stability/Shelf Life: Light and Air Sensitive
• PSA: 37.30000
• LogP: 6.54890
• Solubility: Not determined
• Merck: 3398
• Color/Form: 500 μg/mL in ethanol
• Sensitiveness: Sensitivity to air, light and heat

Docosahexaenoic acid Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN1170 - class 3 - PG 2 - Ethanol, solution
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：8-10-23
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on Docosahexaenoic acid

Docosahexaenoic acid (DHA) and its significance in modern biomedical research

Docosahexaenoic acid (CAS no: 6217-54-5) is a highly polyunsaturated omega-3 fatty acid that plays a crucial role in maintaining human health. This essential nutrient is renowned for its profound effects on the brain, eyes, and overall cellular function. As research continues to uncover the multifaceted benefits of Docosahexaenoic acid, its applications in pharmaceuticals, nutraceuticals, and therapeutic interventions have expanded significantly.

The molecular structure of Docosahexaenoic acid (DHA) consists of a 22-carbon chain with six double bonds, specifically positioned to confer its unique biological properties. This configuration makes it an indispensable component of cell membranes, particularly in the brain and retina. The presence of these double bonds enhances the fluidity and functionality of cell membranes, which is critical for proper neural communication and visual acuity.

Recent studies have highlighted the role of Docosahexaenoic acid in neuroprotection and cognitive function. Research published in leading journals such as the Journal of Neuroscience has demonstrated that DHA supplementation can mitigate age-related cognitive decline by supporting synaptic plasticity and neuronal survival. The omega-3 fatty acid's ability to reduce inflammation and oxidative stress in neural tissues further underscores its therapeutic potential.

In addition to its neuroprotective properties, Docosahexaenoic acid has been extensively studied for its benefits in cardiovascular health. Clinical trials have shown that DHA supplementation can improve lipid profiles by reducing triglyceride levels and increasing HDL cholesterol. These effects are attributed to DHA's ability to modulate lipid metabolism and enhance endothelial function, thereby reducing the risk of atherosclerosis and related cardiovascular diseases.

The anti-inflammatory properties of Docosahexaenoic acid (DHA) have also been explored in the context of chronic inflammatory diseases. Research indicates that DHA can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in conditions like rheumatoid arthritis and inflammatory bowel disease. By attenuating inflammation, DHA may offer a novel therapeutic approach for managing these chronic conditions.

Beyond its well-documented health benefits, emerging research has begun to investigate the role of Docosahexaenoic acid in eye health. The retina is particularly rich in DHA, and deficiencies in this fatty acid have been linked to age-related macular degeneration (AMD) and other retinal disorders. Studies suggest that DHA supplementation can help maintain retinal function by supporting photoreceptor cell integrity and enhancing visual acuity.

The therapeutic potential of Docosahexaenoic acid extends to mental health as well. Preclinical studies have demonstrated that DHA can modulate neurotransmitter systems involved in mood regulation, such as serotonin and dopamine. These findings have prompted investigations into the use of DHA as an adjunct therapy for conditions like depression and anxiety disorders.

In conclusion, the multifaceted benefits of Docosahexaenoic acid (CAS no: 6217-54-5) make it a cornerstone nutrient in modern biomedical research. Its role in maintaining cognitive function, cardiovascular health, anti-inflammation, eye health, and mental well-being underscores its importance as a dietary supplement and therapeutic agent. As ongoing research continues to elucidate the mechanisms by which DHA exerts its beneficial effects, its applications in healthcare are likely to expand even further.